3-[(1-Methylsiletan-1-YL)oxy]propanal

• CAS No.: 834881-03-7
• Molecular Formula: C7H14O2Si
• Molecular Weight: 158.27 g/mol
• IUPAC Name: 3-(1-methylsiletan-1-yl)oxypropanal
• InChI: InChI=1S/C7H14O2Si/c1-10(6-3-7-10)9-5-2-4-8/h4H,2-3,5-7H2,1H3
• InChI Key: UDYMJEZDSGPAOA-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(CCC1)OCCC=O

Description

3-[(1-Methylsiletan-1-YL)oxy]propanal is a chemical compound with the molecular formula C₇H₁₄O₂Si. It is known for its unique structure, which includes a siletane ring and an aldehyde functional group.

Preparation Methods

The synthesis of 3-[(1-Methylsiletan-1-YL)oxy]propanal can be achieved through several routes. One common method involves the reaction of 1-methylsiletane with an appropriate aldehyde under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure settings to ensure high yield and purity . Industrial production methods may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability .

Chemical Reactions Analysis

3-[(1-Methylsiletan-1-YL)oxy]propanal undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol, using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: The siletane ring can undergo substitution reactions with halogens or other nucleophiles, leading to the formation of various derivatives.

Scientific Research Applications

3-[(1-Methylsiletan-1-YL)oxy]propanal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-[(1-Methylsiletan-1-YL)oxy]propanal involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, leading to various biological effects. The siletane ring may also contribute to the compound’s stability and reactivity, influencing its overall activity .

Comparison with Similar Compounds

3-[(1-Methylsiletan-1-YL)oxy]propanal can be compared with other similar compounds, such as:

3-[(tert-Butyldimethylsilyl)oxy]propanal: This compound has a similar structure but includes a tert-butyl group instead of a methyl group, which can affect its reactivity and applications.

3-[(Trimethylsilyl)oxy]propanal: Another similar compound with a trimethylsilyl group, which may offer different chemical properties and uses.